Cas no 174849-23-1 ((S)-2-hydroxy-2,4-dimethyl-pentanenitrile)
174849-23-1 structure
Product Name:(S)-2-hydroxy-2,4-dimethyl-pentanenitrile
CAS No:174849-23-1
MF:C7H13NO
MW:127.184221982956
CID:2190133
PubChem ID:10997045
Update Time:2025-04-21
(S)-2-hydroxy-2,4-dimethyl-pentanenitrile Chemical and Physical Properties
Names and Identifiers
-
- (S)-2-hydroxy-2,4-dimethyl-pentanenitrile
- (2S)-2-Hydroxy-2,4-dimethylpentanenitrile
- (S)-2-hydroxy-2,4-dimethylpentanenitrile
- 174849-23-1
- CHEBI:197348
- DB-290261
- AKOS006308640
- SCHEMBL5697169
- DWZKXPAWEWMLEJ-ZETCQYMHSA-N
-
- Inchi: 1S/C7H13NO/c1-6(2)4-7(3,9)5-8/h6,9H,4H2,1-3H3/t7-/m0/s1
- InChI Key: DWZKXPAWEWMLEJ-ZETCQYMHSA-N
- SMILES: O[C@@](C#N)(C)CC(C)C
Computed Properties
- Exact Mass: 127.099714038Da
- Monoisotopic Mass: 127.099714038Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 2
- Complexity: 133
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 44Ų
(S)-2-hydroxy-2,4-dimethyl-pentanenitrile Related Literature
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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